COPPER ALUMINUM OXIDE
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Overview
Description
Copper aluminum oxide is a composite material that combines the properties of copper and aluminum oxide. This compound is known for its high electrical and thermal conductivity, corrosion resistance, and mechanical strength. It is widely used in various industrial applications, including electronics, catalysis, and materials science.
Mechanism of Action
Target of Action
Copper Aluminum Oxide (CuAlO2) primarily targets the semiconductor, chemical vapor deposition (CVD), and physical vapor deposition (PVD) display and optical applications . It is used in the production of sputtering targets, which are essential components in these applications .
Mode of Action
This compound interacts with its targets through a process known as sputtering . In this process, the compound is bombarded with ions, causing it to release atoms that can then be deposited onto a substrate . This allows for the creation of thin films of this compound on the substrate, which can enhance the performance of the target application .
Biochemical Pathways
Copper oxide nanoparticles have demonstrated promising results in biomedical applications, including drug delivery systems, biomedical imaging, biosensing, and tissue engineering . Aluminum oxide nanoparticles have also shown potential in various scientific and industrial fields due to their unique properties such as high surface area, thermal stability, and biocompatibility .
Pharmacokinetics
Research into the interaction between copper oxide and aluminum oxide has shown that the formation of this compound occurs at around 700 °c, 800 °c, and 950 °c, depending on the form of aluminum used .
Result of Action
The result of this compound’s action is the creation of a thin film of the compound on a substrate. This film can enhance the performance of semiconductor, CVD, and PVD display and optical applications . Additionally, the interaction between Copper Oxide and Aluminum Oxide can lead to the formation of the Cu/Al2O3 composite structure .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of ions. The formation of this compound from Copper Oxide and Aluminum Oxide occurs at specific temperatures . Furthermore, the sputtering process, which is key to this compound’s mode of action, requires an environment with a controlled atmosphere and specific ion presence .
Preparation Methods
Synthetic Routes and Reaction Conditions: Copper aluminum oxide can be synthesized through various methods, including mechanochemical reduction, internal oxidation, and high-energy planetary milling. In the mechanochemical reduction method, copper oxide is reduced with aluminum at a stoichiometric ratio, resulting in the formation of a copper and aluminum oxide composite structure . Internal oxidation involves the dispersion of aluminum oxide within a copper matrix, which can be achieved through high-velocity compaction, hot pressing, and hot extrusion . High-energy planetary milling is another method used to synthesize this compound nanocomposites, where mechanical milling is employed to create a fine dispersion of aluminum oxide particles within the copper matrix .
Industrial Production Methods: Industrial production of this compound typically involves large-scale mechanochemical processes and high-temperature treatments. These methods ensure the uniform distribution of aluminum oxide within the copper matrix, resulting in enhanced mechanical and thermal properties. The use of high-energy planetary mills and advanced compaction techniques allows for the efficient production of this compound composites with desirable properties for various applications.
Chemical Reactions Analysis
Types of Reactions: Copper aluminum oxide undergoes several types of chemical reactions, including oxidation, reduction, and substitution. One notable reaction is the oxidation of carbon monoxide over alumina-supported copper catalysts, which follows a Mars-van Krevelen-type reaction mechanism . This reaction involves the formation of oxygen vacancies on the catalyst surface, which play a crucial role in the oxidation process.
Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxygen, carbon monoxide, and various reducing agents. The reactions typically occur at high temperatures, ranging from 700°C to 1000°C, depending on the specific reaction and the desired products .
Major Products Formed: The major products formed from the reactions involving this compound include copper aluminates, such as this compound (CuAl2O4) and delafossite (CuAlO2) . These products are formed through the interaction of copper oxide and aluminum oxide at high temperatures.
Scientific Research Applications
Copper aluminum oxide has a wide range of scientific research applications, including its use in catalysis, energy storage, and environmental remediation. In catalysis, this compound is used as a catalyst support for various reactions, including the oxidation of carbon monoxide and the production of methanol . In energy storage, this compound is employed in the development of advanced batteries and supercapacitors due to its high electrical conductivity and thermal stability . Additionally, this compound is used in environmental remediation to remove pollutants from wastewater and air .
Comparison with Similar Compounds
Copper aluminum oxide can be compared with other similar compounds, such as copper oxide and aluminum oxide. While copper oxide is known for its high electrical conductivity and catalytic activity, it lacks the mechanical strength and thermal stability provided by aluminum oxide. On the other hand, aluminum oxide is known for its high hardness and thermal stability but lacks the electrical conductivity of copper. This compound combines the best properties of both compounds, making it a unique and versatile material for various applications .
List of Similar Compounds:- Copper oxide (CuO)
- Aluminum oxide (Al2O3)
- Copper aluminates (CuAl2O4, CuAlO2)
Properties
CAS No. |
12042-92-1 |
---|---|
Molecular Formula |
Al2CuO4 |
Molecular Weight |
181.51 g/mol |
IUPAC Name |
dialuminum;copper;oxygen(2-) |
InChI |
InChI=1S/2Al.Cu.4O/q2*+3;+2;4*-2 |
InChI Key |
AZOMMSWGPQLNGR-UHFFFAOYSA-N |
Canonical SMILES |
[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Cu+2] |
physical_description |
Other Solid |
Origin of Product |
United States |
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